tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3-bromo-5-methylindole-1-carboxylate
• InChI: InChI=1S/C14H16BrNO2/c1-9-5-6-12-10(7-9)11(15)8-16(12)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key: OZMQFZLYHMJMSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2Br)C(=O)OC(C)(C)C
• Molecular Formula: C14H16BrNO2
• DSSTOX Substance ID: DTXSID90654334
• Molecular Weight: 310.19 g/mol
• CAS RN: 914349-24-9

Description

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and are important types of molecules and natural products. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Synthesis Analysis

The synthesis of indole derivatives has been a subject of interest in the chemical community. Various methods have been developed for the construction of indoles as a moiety in selected alkaloids.

Molecular Structure Analysis

The molecular structure of indole derivatives can vary greatly depending on the specific compound. For example, the molecular weight of “tert-Butyl 3-bromo-1H-indole-1-carboxylate” is not available, but a similar compound, “tert-Butyl 3- (bromomethyl)-1H-indole-1-carboxylate”, has a molecular weight of 310.19.

Chemical Reactions Analysis

Indoles, both natural and synthetic, show various biologically vital properties. The specific chemical reactions that “tert-Butyl 3-bromo-5-methyl-1H-indole-1-carboxylate” undergoes are not available in the sources I found.

Scientific Research Applications

• Synthesis of Indole Derivatives

  • Field : Organic Chemistry
  • Application : Indoles are significant heterocyclic systems in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.
  • Method : The investigation of novel methods of synthesis have attracted the attention of the chemical community.
  • Results : Indoles, both natural and synthetic, show various biologically vital properties.

• Synthesis of tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3- { [tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate

  • Field : Organic Chemistry
  • Application : The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B.
  • Method : The target compound was synthesized starting from commercially available 4-bromo-1H-indole.
  • Results : The newly synthesized compounds were characterized by spectral data.

• Synthesis of 2-(5-substituted-1H-indol-3-yl)-N-hydroxyacetamide derivatives

  • Field : Organic Chemistry
  • Application : N-Boc-5-bromoindole is used as an intermediate during the synthesis of 2-(5-substituted-1H-indol-3-yl)-N-hydroxyacetamide derivatives.
  • Method : The specific method of synthesis is not provided in the source.
  • Results : The result of this synthesis is the production of 2-(5-substituted-1H-indol-3-yl)-N-hydroxyacetamide derivatives.

• Synthesis of Novel Indolyl and Oxochromenyl Xanthenone Derivatives

  • Field : Medicinal Chemistry
  • Application : These derivatives have been studied for their potential as anti-HIV-1 agents.
  • Method : The specific method of synthesis is not provided in the source.
  • Results : Molecular docking studies were performed to evaluate the potential of these compounds as anti-HIV-1 agents.

• Synthesis of Indiacen A and Indiacen B

  • Field : Organic Chemistry
  • Application : The title compound, tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3- { [tert-butyl (dimethyl)silyl]oxy}-1H-indole-1-carboxylate, is a potential precursor to biologically active natural products like Indiacen A and Indiacen B.
  • Method : The target compound was synthesized starting from commercially available 4-bromo-1H-indole.
  • Results : The newly synthesized compounds were characterized by spectral data.

• Synthesis of Selected Alkaloids

  • Field : Organic Chemistry
  • Application : Indoles are significant heterocyclic systems in natural products and drugs. They are important types of molecules and natural products and play a main role in cell biology.
  • Method : The investigation of novel methods of synthesis have attracted the attention of the chemical community.
  • Results : Indoles, both natural and synthetic, show various biologically vital properties.

Future Directions

The future directions of research on indole derivatives could include the development of novel methods of synthesis and the investigation of their potential applications in medicine.